5-(benzyloxy)-4-oxo-N-(4-phenylbutan-2-yl)-4H-pyran-2-carboxamide
Description
5-(benzyloxy)-4-oxo-N-(4-phenylbutan-2-yl)-4H-pyran-2-carboxamide is a useful research compound. Its molecular formula is C23H23NO4 and its molecular weight is 377.44. The purity is usually 95%.
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Scientific Research Applications
Virtual Screening and Anticancer Potential
One study focused on virtual screening targeting the urokinase receptor, leading to the identification of compounds that significantly inhibited breast MDA-MB-231 invasion, migration, and adhesion, as well as blocked angiogenesis. These compounds demonstrated promising pharmacokinetic properties and reduced tumor volumes in vivo, highlighting their potential as anticancer agents (Wang et al., 2011).
Antimicrobial Activity
Another study synthesized a series of derivatives with potential antimicrobial activity. These compounds were evaluated for their antibacterial effectiveness against pathogenic bacteria, demonstrating significant inhibitory activity at various concentrations (Idrees et al., 2020).
Inflammation and Pain Inhibition
Research on 5-lipoxygenase inhibitors has uncovered compounds effective in reducing inflammation and pain. These inhibitors show potent activity in cell-based assays and in vivo models of acute inflammation, indicating their therapeutic potential for inflammatory diseases (Masferrer et al., 2010).
Antiallergic and Anti-inflammatory Properties
Compounds synthesized from 4-oxo-4H-1-benzopyran-3-carbonitriles exhibited significant antiallergic activity in preclinical models. Their activity was influenced by specific substituents, which enhanced their effectiveness against allergic reactions (Nohara et al., 1985).
Insecticidal and Antifeedant Activity
Novel pyrazole-5-carboxamides were designed and synthesized, displaying high insecticidal activity against various pests. These compounds, inspired by commercial insecticides, offer a new approach to pest control, with some showing selectivity between different types of pests (Song et al., 2012).
Properties
IUPAC Name |
4-oxo-N-(4-phenylbutan-2-yl)-5-phenylmethoxypyran-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H23NO4/c1-17(12-13-18-8-4-2-5-9-18)24-23(26)21-14-20(25)22(16-28-21)27-15-19-10-6-3-7-11-19/h2-11,14,16-17H,12-13,15H2,1H3,(H,24,26) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZJSFVNLLPXMODB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CCC1=CC=CC=C1)NC(=O)C2=CC(=O)C(=CO2)OCC3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23NO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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